Drug Testing Standards
  • Purpurin
    Purpurin
    • Cat. No.:
    • B114267
    • CAS No.:
    • 81-54-9
    • Molecular Formula:
    • C14H8O5
    • Molecular Weight:
    • 256.21 g/mol
    Description
    Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dy...
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  • Ethacrynic Acid
    Ethacrynic Acid
    • Cat. No.:
    • B138827
    • CAS No.:
    • 58-54-8
    • Molecular Formula:
    • C13H12Cl2O4
    • Molecular Weight:
    • 303.13 g/mol
    Description
    Ethacrynic acid is a white solid. (NTP, 1992)
    Etacrynic acid is an aromatic ether that is phenoxyacetic acid in which the phenyl ring is substituted by chlorines at positions 2 and 3, and by a 2-methylidenebu...
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  • Heneicosanoic Acid
    Heneicosanoic Acid
    • Cat. No.:
    • B163423
    • CAS No.:
    • 2363-71-5
    • Molecular Formula:
    • C21H42O2
    • Molecular Weight:
    • 326.6 g/mol
    Description
    Henicosanoic acid is a long-chain fatty acid that is henicosane in which one of the methyl groups has been oxidised to give the corresponding carboxylic acid. It is a straight-chain saturated fatty acid and a lo...
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  • Dipyridamole
    Dipyridamole
    • Cat. No.:
    • B1670753
    • CAS No.:
    • 58-32-2
    • Molecular Formula:
    • C24H40N8O4
    • Molecular Weight:
    • 504.6 g/mol
    Description
    Dipyridamole is a pyrimidopyrimidine that is 2,2',2'',2'''-(pyrimido[5,4-d]pyrimidine-2,6-diyldinitrilo)tetraethanol substituted by piperidin-1-yl groups at positions 4 and 8 respectively. A vasodilator agent, i...
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  • Nintedanib esylate
    Nintedanib esylate
    • Cat. No.:
    • B1678937
    • CAS No.:
    • Molecular Formula:
    • C33H39N5O7S
    • Molecular Weight:
    • 649.8 g/mol
    Description
    Nintedanib esylate is an organosulfonate salt obtained by combining nintedanib with one molar equivalent of ethanesulfonic acid. A kinase inhibitor used for the treatment of idiopathic pulmonary fibrosis and can...
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  • Methyl Oleate
    Methyl Oleate
    • Cat. No.:
    • B7765582
    • CAS No.:
    • 61788-34-9
    • Molecular Formula:
    • C19H36O2
    • Molecular Weight:
    • 296.5 g/mol
    Description
    Oleic acid methyl ester is a clear to amber liquid. Insoluble in water. (NTP, 1992)
    Methyl oleate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of oleic acid with me...
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  • Neochlorogenic acid
    Neochlorogenic acid
    • Cat. No.:
    • B7765586
    • CAS No.:
    • 342811-68-1
    • Molecular Formula:
    • C16H18O9
    • Molecular Weight:
    • 354.31 g/mol
    Description
    Trans-5-O-caffeoyl-D-quinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 5-hydroxy group of quinic acid. It has a role as a plant metabolite. It i...
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  • Chlorogenic Acid
    Chlorogenic Acid
    • Cat. No.:
    • B7765587
    • CAS No.:
    • 437611-66-0
    • Molecular Formula:
    • C16H18O9
    • Molecular Weight:
    • 354.31 g/mol
    Description
    Chlorogenic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 3-hydroxy group of quinic acid. It is an intermediate metabolite in the biosynthesis of l...
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  • Cyproterone acetate (Standard)
    Cyproterone acetate (Standard)
    • Cat. No.:
    • B8068691
    • CAS No.:
    • Molecular Formula:
    • C23H27ClO4
    • Molecular Weight:
    • 402.9 g/mol
    Description
    Cyproterone acetate (Standard) is a useful research compound. Its molecular formula is C23H27ClO4 and its molecular weight is 402.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cyproteron...
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  • 5-O-Methylvisammioside (Standard)
    5-O-Methylvisammioside (Standard)
    • Cat. No.:
    • B15597146
    • CAS No.:
    • Molecular Formula:
    • C22H28O10
    • Molecular Weight:
    • 452.5 g/mol
    Description
    5-O-Methylvisammioside is an oxacycle and an organic heterotricyclic compound.
    5-O-Methylvisammioside has been reported in Saposhnikovia divaricata with data available.
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